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For Researchers, Scientists, and Drug Development Professionals

Introduction
Azide MegaStokes 735 is a versatile, near-infrared (NIR) fluorescent dye functionalized with an

azide group. Its large Stokes shift, excellent photostability, and biocompatibility make it an ideal

tool for studying protein-protein interactions (PPIs) in complex biological systems. The azide

moiety allows for its specific and covalent attachment to proteins of interest via copper-

catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and bioorthogonal "click

chemistry" reaction. This document provides detailed application notes and protocols for

utilizing Azide MegaStokes 735 in Förster Resonance Energy Transfer (FRET), photo-

crosslinking, and fluorescence polarization (FP) assays to elucidate the intricacies of protein

interactions.

Properties of Azide MegaStokes 735
A clear understanding of the spectral properties of Azide MegaStokes 735 is crucial for

designing and executing successful experiments.
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Property Value Reference

Excitation Wavelength (λex) 586 nm (in ethanol) [1]

Emission Wavelength (λem) 735 nm (in ethanol) [1]

Molar Absorbance 50,000 M⁻¹cm⁻¹ [1]

Stokes Shift 149 nm [1]

Reactive Group Azide (-N₃) [1]

Solubility Water, Ethanol, DMF, DMSO [1]

Application 1: Förster Resonance Energy Transfer
(FRET)
FRET is a powerful technique to measure the distance between two fluorophores, and thus

infer the proximity of two interacting proteins. The large Stokes shift of Azide MegaStokes 735

makes it an excellent FRET acceptor, minimizing spectral overlap with common donor

fluorophores.

Experimental Workflow: FRET using Azide MegaStokes
735
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12057196?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/396/344/87564dat.pdf
https://www.benchchem.com/product/b12057196#azide-megastokes-735-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b12057196#azide-megastokes-735-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b12057196#azide-megastokes-735-for-studying-protein-protein-interactions
https://www.benchchem.com/product/b12057196#azide-megastokes-735-for-studying-protein-protein-interactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12057196?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

